N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Specification

• CAS No.: 457651-16-0
• Molecular Formula: C21H20N4O7S
• Molecular Weight: 472.47
• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• Standard InChI: InChI=1S/C21H20N4O7S/c1-29-19-12-18(23-21(24-19)30-2)25-33(27,28)15-6-4-14(5-7-15)22-20(26)13-3-8-16-17(11-13)32-10-9-31-16/h3-8,11-12H,9-10H2,1-2H3,(H,22,26)(H,23,24,25)
• Standard InChI Key: RCNOEOXBEDGEEC-UHFFFAOYSA-N
• SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCCO4)OC

Introduction

Synthesis

The synthesis of similar sulfonamide compounds typically involves the reaction of an amine with a sulfonyl chloride in a basic medium. For compounds like N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, a possible synthesis route might involve reacting 2,3-dihydro-1,4-benzodioxine-6-amine with a suitably substituted benzenesulfonyl chloride or a related sulfonyl chloride derivative containing the 2,6-dimethoxypyrimidin-4-yl group.

Biological Activities

While specific biological activities of N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide are not documented, sulfonamides in general exhibit a range of activities, including antibacterial, antifungal, and herbicidal effects. The presence of the 2,6-dimethoxypyrimidin-4-yl group might suggest potential herbicidal properties, similar to other compounds in this class.

Future Research Directions

Given the lack of information on this compound, future research should focus on:

• Synthesis Optimization: Developing efficient synthesis methods to produce the compound in high purity.

• Biological Activity Screening: Evaluating its potential as a herbicide or therapeutic agent through in vitro and in vivo studies.

• Structural Characterization: Using techniques like NMR and IR spectroscopy to confirm its structure and identify any impurities.

These steps would provide a comprehensive understanding of the compound's properties and potential applications.